Cas no 2770517-92-3 (tert-butyl N-(1-ethynylcyclopentyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(1-ethynylcyclopentyl)-N-methylcarbamate
• CAS No: 2770517-92-3
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5767249
• PubChem ID: 165993716
• Update Time: 2025-10-31

tert-butyl N-(1-ethynylcyclopentyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-ethynylcyclopentyl)-N-methylcarbamate
• EN300-37398214
• 2770517-92-3

• Inchi： 1S/C13H21NO2/c1-6-13(9-7-8-10-13)14(5)11(15)16-12(2,3)4/h1H,7-10H2,2-5H3
• InChI Key： RYBCILWQTIKJAB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1(C#C)CCCC1)=O

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(1-ethynylcyclopentyl)-N-methylcarbamate

Comprehensive Overview of tert-butyl N-(1-ethynylcyclopentyl)-N-methylcarbamate (CAS No. 2770517-92-3)

The compound tert-butyl N-(1-ethynylcyclopentyl)-N-methylcarbamate (CAS No. 2770517-92-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique structure, featuring a tert-butyl carbamate group and an ethynylcyclopentyl moiety, makes it a valuable intermediate for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery, peptide synthesis, and bioconjugation, aligning with the growing demand for innovative small-molecule scaffolds in modern medicine.

One of the key reasons for the rising interest in tert-butyl N-(1-ethynylcyclopentyl)-N-methylcarbamate is its role in click chemistry reactions. The presence of the ethynyl group allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used method for bioconjugation and material science applications. This property has made it a hotspot in bioorthogonal chemistry, a field that has seen exponential growth due to its relevance in targeted drug delivery and molecular imaging. As the scientific community continues to explore precision medicine, compounds like this are becoming indispensable tools for proteomics and chemical biology studies.

From a synthetic perspective, the tert-butyl N-(1-ethynylcyclopentyl)-N-methylcarbamate structure offers excellent stability and selectivity, making it a preferred choice for N-protecting group strategies in peptide synthesis. The tert-butyloxycarbonyl (Boc) group is known for its compatibility with a wide range of reaction conditions, which is critical for multi-step organic syntheses. This aligns with current trends in green chemistry, where researchers prioritize reagents that minimize side reactions and reduce waste generation. The compound’s versatility also extends to catalysis and ligand design, further broadening its utility in academic and industrial labs.

In recent years, the demand for high-purity intermediates like tert-butyl N-(1-ethynylcyclopentyl)-N-methylcarbamate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Its CAS No. 2770517-92-3 is frequently searched in databases such as SciFinder and Reaxys, reflecting its importance in medicinal chemistry workflows. Additionally, the compound’s relevance to fragment-based drug design has made it a topic of interest in AI-driven drug discovery, where computational models are used to predict bioactive molecules. This intersection of synthetic chemistry and machine learning highlights its potential to accelerate hit-to-lead optimization processes.

Another notable application of tert-butyl N-(1-ethynylcyclopentyl)-N-methylcarbamate lies in material science, particularly in the development of functional polymers and smart materials. The ethynyl group can participate in polymerization reactions, enabling the creation of tailored macromolecules with specific properties. This has implications for biodegradable plastics and nanotechnology, areas that are increasingly prioritized due to environmental concerns. As industries shift toward sustainable manufacturing, the role of such intermediates in eco-friendly material design cannot be overstated.

Quality control and analytical characterization of tert-butyl N-(1-ethynylcyclopentyl)-N-methylcarbamate are critical for ensuring its performance in research applications. Techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods align with the broader emphasis on quality-by-design (QbD) in chemical production, a principle that is gaining traction in regulatory frameworks worldwide. For researchers sourcing this compound, understanding its spectroscopic fingerprints and stability profiles is essential for reproducible results.

In summary, tert-butyl N-(1-ethynylcyclopentyl)-N-methylcarbamate (CAS No. 2770517-92-3) represents a multifaceted tool in contemporary chemical research. Its applications span drug development, bioconjugation, and material science, reflecting the interdisciplinary nature of modern science. As the fields of personalized medicine and sustainable chemistry continue to evolve, this compound is poised to play an even greater role in addressing global challenges. Researchers and industry professionals alike are encouraged to explore its potential further, leveraging its unique properties to drive innovation.